N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide

• IUPAC Name: N-[4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl]-2-phenylbutanamide
• InChI: InChI=1S/C25H23N3O2/c1-3-22(18-7-5-4-6-8-18)23(29)26-21-15-13-20(14-16-21)25-28-27-24(30-25)19-11-9-17(2)10-12-19/h4-16,22H,3H2,1-2H3,(H,26,29)
• InChI Key: LIVKCDWBRFGWSX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)C3=NN=C(O3)C4=CC=C(C=C4)C
• Molecular Formula: C25H23N3O2
• Molecular Weight: 397.5 g/mol

Description

N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide is a synthetic organic compound that belongs to the class of oxadiazole derivatives. These compounds are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. The presence of the oxadiazole ring imparts unique chemical and biological properties to the compound, making it a subject of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide typically involves the following steps:

Starting Materials: The synthesis begins with 4-methylbenzoic acid and hydrazine hydrate to form 4-methylbenzohydrazide.

Cyclization: The 4-methylbenzohydrazide is then reacted with carbon disulfide and potassium hydroxide to form 5-(4-methylphenyl)-1,3,4-oxadiazole-2-thiol.

Coupling Reaction: The oxadiazole derivative is then coupled with 4-bromobenzoyl chloride in the presence of a base such as triethylamine to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the oxadiazole ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with new functional groups replacing hydrogen atoms.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It has shown potential as an anticancer agent, with studies indicating its ability to inhibit the growth of certain cancer cell lines.

Medicine: The compound is being investigated for its potential therapeutic applications, including its use as an anti-inflammatory and antimicrobial agent.

Industry: It can be used in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and receptors involved in cell proliferation and inflammation.

Pathways Involved: It modulates signaling pathways such as the MAPK/ERK pathway, leading to the inhibition of cell growth and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Similar Compounds

• N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylacetamide
• N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylpropionamide

Uniqueness

N-{4-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-phenylbutanamide is unique due to its specific structural features, such as the presence of the oxadiazole ring and the butanamide moiety. These features contribute to its distinct chemical and biological properties, making it a valuable compound for research and development.